Cas no 2097900-93-9 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-chlorophenoxy)acetamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-chlorophenoxy)acetamide
• CAS No: 2097900-93-9
• MF: C₁₈H₁₆ClNO₃S₂
• MW: 393.907541275024
• CID: 6136586
• PubChem ID: 126850858
• Update Time: 2025-06-08

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-chlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-chlorophenoxy)acetamide
• 2097900-93-9
• 2-(4-chlorophenoxy)-N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]acetamide
• F6517-2191
• AKOS032459536
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-2-(4-chlorophenoxy)acetamide

• Inchi： 1S/C18H16ClNO3S2/c19-12-3-5-13(6-4-12)23-11-18(22)20-10-14(21)15-7-8-17(25-15)16-2-1-9-24-16/h1-9,14,21H,10-11H2,(H,20,22)
• InChI Key： HZGDWQAWCRDSLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC(C1=CC=C(C2=CC=CS2)S1)O)=O

Computed Properties

• Exact Mass: 393.0260134g/mol
• Monoisotopic Mass: 393.0260134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 115Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-chlorophenoxy)acetamide

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-chlorophenoxy)acetamide: A Comprehensive Overview

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-chlorophenoxy)acetamide (CAS No. 2097900-93-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its abbreviated name, BTHA, is characterized by its bithiophene moiety and chlorophenoxy group, which contribute to its distinct chemical properties and biological activities.

The bithiophene core of BTHA is a well-known scaffold in organic chemistry, known for its excellent electronic and optical properties. This moiety has been extensively studied in the development of organic semiconductors and photovoltaic materials. However, recent research has also highlighted its potential in pharmaceutical applications, particularly in the design of small molecules with specific biological targets.

The chlorophenoxy group in BTHA adds another layer of complexity to its structure. Chlorinated phenols are known for their antimicrobial and antifungal properties, making them valuable components in various pharmaceutical formulations. In the context of BTHA, this group may contribute to its potential as an antimicrobial agent or as a modulator of specific biological pathways.

Recent studies have explored the biological activity of BTHA, focusing on its potential as an inhibitor of specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry (2021) investigated the ability of BTHA to inhibit the activity of a key enzyme involved in the metabolism of certain neurotransmitters. The results showed that BTHA effectively reduced enzyme activity, suggesting its potential as a therapeutic agent for neurological disorders.

Another area of interest is the pharmacokinetic profile of BTHA. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is crucial for its development as a drug candidate. Preliminary studies have indicated that BTHA exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

The toxicological profile of BTHA has also been evaluated to ensure its safety for human use. In vitro and in vivo studies have shown that BTHA has low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for clinical development.

In addition to its therapeutic applications, BTHA has been studied for its material science applications. The unique electronic properties of the bithiophene core make it an attractive candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research in this area has shown that BTHA can be used as a dopant or additive to improve the performance of these devices.

The synthesis of BTHA involves several steps, including the formation of the bithiophene core and the attachment of the chlorophenoxy group. Various synthetic routes have been developed to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact. The ability to synthesize BTHA efficiently and cost-effectively is crucial for its large-scale production and commercialization.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of BTHA. Ongoing studies are exploring its interactions with specific cellular targets and signaling pathways, which will provide valuable insights into its potential therapeutic applications. Additionally, efforts are being made to develop analogs and derivatives of BTHA with enhanced potency and selectivity.

In conclusion, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-2-(4-chlorophenoxy)acetamide (CAS No. 2097900-93-9) is a multifaceted compound with significant potential in both medicinal chemistry and material science. Its unique structural features and promising biological activities make it an exciting area of research, with numerous opportunities for further exploration and development.